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Compound of Interest

Compound Name: dihexadecyl phosphate

Cat. No.: B14063980

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive, step-by-step guidance for the proper and safe
disposal of dihexadecyl phosphate (CAS 2197-63-9), a synthetic phospholipid commonly
used in the formulation of liposomes, niosomes, and other artificial membranes for drug
delivery and research applications.[1] Adherence to these procedures is critical for ensuring
personnel safety, protecting the environment, and maintaining regulatory compliance.

Immediate Safety and Hazard Information

Dihexadecyl phosphate is classified as a hazardous substance requiring careful handling.[2]
Key hazards include:

 Skin Irritation: Causes skin irritation upon contact.[2]

» Serious Eye Damage: Poses a risk of serious eye damage.[2]

» Corrosive Potential: Acts as a corrosive agent.[3]

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE).

Table 1: Essential Safety and Handling Data for Dihexadecyl Phosphate
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Parameter Value Source
CAS Number 2197-63-9 [2]
Molecular Formula C32H6704P [3]
Molecular Weight 546.8 g/mol [3]
Appearance White Powder [4]
Primary Hazards Skin Irritant, Causes Serious 2]
Eye Damage
Storage Temperature -20°C
Incompatible Materials Strong oxidizing agents [4]

N Carbon monoxide, Carbon
Hazardous Decomposition o ] [4]
dioxide, Phosphorus oxides

Personal Protective Equipment (PPE) Requirements

All personnel handling dihexadecyl phosphate must use the following PPE to minimize
exposure:

o Eye Protection: Wear chemical safety goggles or a face shield.[2]
» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[2]

o Respiratory Protection: For operations generating dust, an effective dust mask (e.g., N95) is
required.[4]

» Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin
contact.

Step-by-Step Disposal Protocol

The disposal of dihexadecyl phosphate must be conducted in accordance with federal, state,
and local environmental regulations.[4] Do not dispose of this chemical with household garbage
or allow it to enter sewage systems or bodies of water.[2]
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Experimental Protocol: Chemical Waste Segregation and Disposal
o Waste Identification and Segregation:

o Designate a specific, clearly labeled waste container for dihexadecyl phosphate and
materials contaminated with it.

o The container should be made of a material compatible with the chemical and be sealable.

o Label the container as "Hazardous Waste: Dihexadecyl Phosphate" and include the
primary hazard symbols (e.g., corrosive, irritant).

e Collection of Waste:

o Solid Waste: Collect unused or expired dihexadecyl phosphate powder, as well as
contaminated items such as weighing papers, pipette tips, and gloves, in the designated
solid waste container.

o Liquid Waste: If dihexadecyl phosphate is in a solution, collect it in a designated, sealed
container for liquid chemical waste. Do not mix with other waste streams unless
compatibility has been verified.

o Empty Containers: Empty containers that held dihexadecyl phosphate should be triple-
rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.
Once decontaminated, the container can be disposed of according to institutional
guidelines for non-hazardous waste.[4]

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials, such as strong oxidizing agents.[4]

o The storage area should be cool and dry to prevent any degradation of the container or its
contents.

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with a completed hazardous waste disposal form, accurately
detailing the contents of the container.

o Follow all institutional procedures for the handover of chemical waste.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate action is crucial.

Skin Contact: Immediately wash the affected area with plenty of soap and water and rinse
thoroughly.[2]

Eye Contact: Rinse the opened eye for several minutes under running water. Seek
immediate medical attention.[2]

Inhalation: If dust is inhaled, move the individual to fresh air. If symptoms persist, consult a
doctor.[2]

Ingestion: If swallowed, seek medical advice. Do not induce vomiting.[4]

Small Spills: For small spills of the powder, carefully sweep up the material to avoid creating
dust. Use a neutralizing agent if available and place the collected material in the designated
hazardous waste container.[2]

Large Spills: Evacuate the area and contact your institution's EHS or emergency response
team.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of dihexadecyl phosphate.
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Preparation & Handling
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Caption: Disposal workflow for dihexadecyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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